[4-(3-Chlorobenzoyl)piperazino](2-thienyl)methanone

• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol
• IUPAC Name: (3-chlorophenyl)-[4-(thiophene-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H15ClN2O2S/c17-13-4-1-3-12(11-13)15(20)18-6-8-19(9-7-18)16(21)14-5-2-10-22-14/h1-5,10-11H,6-9H2
• InChI Key: RQUNJVUPVAUKAI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)Cl)C(=O)C3=CC=CS3

Description

[4-(3-Chlorobenzoyl)piperazino](2-thienyl)methanone, commonly known as CTM, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of CTM is not fully understood, but it is believed to act on multiple targets in the brain. CTM has been shown to bind to the serotonin receptor 5-HT1A, which is involved in the regulation of mood and anxiety. CTM also inhibits the reuptake of dopamine and norepinephrine, which are neurotransmitters involved in the regulation of mood, motivation, and attention. Furthermore, CTM has been shown to modulate the activity of glutamate receptors, which are involved in learning and memory.
Biochemical and Physiological Effects:
CTM has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects. CTM has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Furthermore, CTM has been shown to decrease the levels of pro-inflammatory cytokines, which are involved in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

CTM has several advantages for lab experiments, such as its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, CTM has some limitations, such as its low solubility in water, which may affect its bioavailability. Furthermore, the exact mechanism of action of CTM is not fully understood, which may limit its potential therapeutic applications.

Future Directions

Several future directions can be explored for CTM. One possible direction is to further investigate its anti-tumor activity and explore its potential as a cancer treatment. Another direction is to study its potential as a treatment for cognitive disorders such as Alzheimer's disease. Furthermore, the development of CTM analogs may lead to the discovery of compounds with improved efficacy and fewer side effects. Finally, the use of CTM in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.
Conclusion:
In conclusion, CTM is a synthetic compound with potential therapeutic applications in various fields. Its synthesis method has been extensively studied, and it has been shown to exhibit significant anti-tumor activity, anxiolytic and antidepressant effects, and cognitive-enhancing effects. The exact mechanism of action of CTM is not fully understood, but it is believed to act on multiple targets in the brain. CTM has several advantages for lab experiments, but also has some limitations. Several future directions can be explored for CTM, including its potential as a cancer treatment and treatment for cognitive disorders.

Synthesis Methods

CTM can be synthesized using a multi-step process involving the reaction of 3-chlorobenzoyl chloride with piperazine to form 4-(3-chlorobenzoyl)piperazine. This intermediate compound is then reacted with 2-thiophenecarboxaldehyde to obtain CTM. The synthesis method of CTM has been extensively studied, and several modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

CTM has been studied for its potential therapeutic applications in various fields such as neurology, psychiatry, and oncology. It has been shown to exhibit significant anti-tumor activity in vitro and in vivo, making it a promising candidate for cancer treatment. CTM also has anxiolytic and antidepressant effects, which have been demonstrated in animal models. In addition, CTM has been shown to enhance memory and cognitive function, making it a potential treatment for cognitive disorders such as Alzheimer's disease.